5-((5-Fluoro-2-methoxyphenyl)sulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane

• IUPAC Name: 5-(5-fluoro-2-methoxyphenyl)sulfonyl-2-oxa-5-azabicyclo[2.2.1]heptane
• InChI: InChI=1S/C12H14FNO4S/c1-17-11-3-2-8(13)4-12(11)19(15,16)14-6-10-5-9(14)7-18-10/h2-4,9-10H,5-7H2,1H3
• InChI Key: JQGJITCTZWOWJC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)F)S(=O)(=O)N2CC3CC2CO3
• Molecular Formula: C12H14FNO4S
• Molecular Weight: 287.31 g/mol
• CAS No.: 2034203-96-6

Description

5-((5-Fluoro-2-methoxyphenyl)sulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane is a useful research compound. Its molecular formula is C12H14FNO4S and its molecular weight is 287.31. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Configuration Analysis

The synthesis of novel bicyclic systems, such as N-tosyl-2-thia-5-azabicyclo[2.2.1]heptane, from derivatives and subsequent oxidation processes have been explored, showcasing the ability to manipulate bicyclic structures for specific configurations and stability analyses. This work provides foundational knowledge for the manipulation of similar bicyclic compounds including 5-((5-Fluoro-2-methoxyphenyl)sulfonyl)-2-oxa-5-azabicyclo[2.2.1]heptane (Portoghese & Telang, 1971).

Rearrangements and Syntheses of Novel Compounds

Research into stereoselective syntheses and rearrangements of difunctionalized-2-azabicyclo compounds has been reported, demonstrating methodologies that could be applied to the synthesis of this compound. These procedures highlight the versatility of bicyclic compounds in synthesizing complex molecules with potential biological activities (Krow et al., 2004).

Expanding Ligand Families for Catalytic Activity

The development of new ligands based on bicyclic structures, such as the one , has shown significant promise in catalyzing asymmetric additions. These findings underscore the potential of this compound in catalytic processes, which could lead to advancements in asymmetric synthesis and drug development (Berthon-Gelloz & Hayashi, 2006).

Applications in Radiotracer Synthesis

The compound's framework has been utilized in the synthesis of radiotracers for studying nicotinic acetylcholine receptors. This application demonstrates the potential of this compound and its derivatives in the development of diagnostic tools and therapeutic agents (Horti et al., 1996).

Gold-Catalyzed Cycloisomerization

Studies on gold-catalyzed cycloisomerization of cyclopropenes to produce 3-oxa- and 3-azabicyclo[4.1.0]heptanes showcase the potential of using metal-catalyzed reactions to manipulate bicyclic structures similar to this compound for synthetic and industrial applications (Miege et al., 2010).